Different strategies to facilitate meaningful reflections among post-secondary students in a community service learning water project
Chemistry Education Research and Practice Pub Date: 2023-10-09 DOI: 10.1039/D3RP00184A
Abstract
This study explored how continuous diverse reflective exercises embedded in a Community Service Learning chemistry lab support science students' meaningful learning. The findings of this study are intended for those involved in teaching natural science in higher education, as well as those interested in Community Service Learning, self-directed learning, and reflective strategies. Fourteen students in a second-year Analytical Chemistry II lab participated in this study. Reflective exercises representing multiple modes of reflection were purposefully designed and embedded across the lab curriculum. Qualitative content analysis of data from reflective writings, scrapbook reflections, and reflective discussions demonstrates that students were able to articulate their self-directed learning from the perspective of academic enhancement, personal growth, and civic engagement in the different reflective exercises. Students indicated a high level of satisfaction, agreed that the integration of diverse continuous reflective strategies can enhance their transformative learning practice in an engaging way, and would like to continue this practice for other science laboratory courses.
Recommended Literature
- [1] Non-monotonic dependence of water reorientation dynamics on surface hydrophilicity: competing effects of the hydration structure and hydrogen-bond strength
- [2] Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†
- [3] Intracellular cleavable poly(2-dimethylaminoethyl methacrylate) functionalized mesoporous silica nanoparticles for efficient siRNA delivery in vitro and in vivo†
- [4] B-TUD-1: a versatile mesoporous catalyst†
- [5] A supramolecular ensemble of a PBI derivative and Cu2O NPs: potential photocatalysts for the Suzuki and Suzuki type coupling reactions†
- [6] Molecular salts of propranolol with dicarboxylic acids: diversity of stoichiometry, supramolecular structures and physicochemical properties†
- [7] Tissue engineered scaffolds for corneal endothelial regeneration: a material's perspective
- [8] Engineering of porous π-stacked solids using mechanochemistry
- [9] European Analytical Column 17
- [10] Organocatalyzed aerobic oxidative Robinson-type annulation of 2-isocyanochalcones: expedient synthesis of phenanthridines†
